Cas no 25958-40-1 (Propanamide,N-(5-propyl-1,3,4-thiadiazol-2-yl)-)
25958-40-1 structure
Product Name:Propanamide,N-(5-propyl-1,3,4-thiadiazol-2-yl)-
CAS No:25958-40-1
MF:C8H13N3OS
MW:199.273319959641
CID:274556
PubChem ID:213279
Update Time:2025-04-19
Propanamide,N-(5-propyl-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide,N-(5-propyl-1,3,4-thiadiazol-2-yl)-
- N-(5-propyl-1,3,4-thiadiazol-2-yl)propanamide
- Propanamide, N-(5-propyl-1,3,4-thiadiazol-2-yl)-
- N-(5-Propyl-1,3,4-thiadiazol-2-yl)propionamide
- 25958-40-1
- DTXSID50180624
- Propionamide, N-(5-propyl-1,3,4-thiadiazol-2-yl)-
- SCHEMBL10800648
- AKOS000542182
-
- Inchi: 1S/C8H13N3OS/c1-3-5-7-10-11-8(13-7)9-6(12)4-2/h3-5H2,1-2H3,(H,9,11,12)
- InChI Key: SHGYTYRIBFIAET-UHFFFAOYSA-N
- SMILES: S1C(=NN=C1CCC)NC(CC)=O
Computed Properties
- Exact Mass: 199.07809
- Monoisotopic Mass: 199.07793322g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- PSA: 54.88
Propanamide,N-(5-propyl-1,3,4-thiadiazol-2-yl)- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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